![molecular formula C25H24BrNO5 B5406604 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate](/img/structure/B5406604.png)
2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound, also known as BRPVP, has been found to have a variety of biochemical and physiological effects, making it a useful tool for researchers in a range of fields.
Mechanism of Action
The mechanism of action of 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate involves its binding to specific proteins involved in the Wnt signaling pathway, leading to changes in cellular behavior and gene expression. This mechanism has been studied extensively in vitro, with promising results suggesting that this compound could be a useful tool for modulating Wnt signaling in vivo.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. These effects have been observed in a range of cell types, including cancer cells and stem cells, suggesting that this compound could have broad applications in scientific research.
Advantages and Limitations for Lab Experiments
One of the key advantages of 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate as a research tool is its specificity for the Wnt signaling pathway, which makes it a useful tool for studying the effects of modulating this pathway in various cell types. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research involving 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate, including studies of its effects on specific cell types and tissues, investigations of its potential as a therapeutic agent for various diseases, and further optimization of its synthesis and formulation for use in experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other signaling pathways and compounds.
Synthesis Methods
The synthesis of 2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate involves a multi-step process, starting with the preparation of 5-bromo-3-ethoxy-2-hydroxybenzaldehyde and 8-quinolinecarboxylic acid. These two compounds are then combined with propionic anhydride and triethylamine to form the final product. The synthesis of this compound has been extensively studied, with various modifications and improvements to the process being proposed over the years.
Scientific Research Applications
2-{2-[5-bromo-3-ethoxy-2-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate has been used in a range of scientific research applications, including studies of cell signaling pathways, drug discovery, and cancer research. One of the key areas of research involving this compound has been its potential as a modulator of the Wnt signaling pathway, which is involved in a range of cellular processes including embryonic development and tissue regeneration.
Properties
IUPAC Name |
[2-[(E)-2-(5-bromo-3-ethoxy-2-propanoyloxyphenyl)ethenyl]quinolin-8-yl] propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24BrNO5/c1-4-22(28)31-20-9-7-8-16-10-12-19(27-24(16)20)13-11-17-14-18(26)15-21(30-6-3)25(17)32-23(29)5-2/h7-15H,4-6H2,1-3H3/b13-11+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMZYQKYIISLVBO-ACCUITESSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC=CC2=C1N=C(C=C2)C=CC3=C(C(=CC(=C3)Br)OCC)OC(=O)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)OC1=CC=CC2=C1N=C(C=C2)/C=C/C3=C(C(=CC(=C3)Br)OCC)OC(=O)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24BrNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.